Cas no 23538-06-9 (4-Thiazolidinone,3-[(3,4-dimethoxyphenyl)methyl]-5-methyl-2-thioxo-)
![4-Thiazolidinone,3-[(3,4-dimethoxyphenyl)methyl]-5-methyl-2-thioxo- structure](https://www.kuujia.com/scimg/cas/23538-06-9x500.png)
23538-06-9 structure
Product name:4-Thiazolidinone,3-[(3,4-dimethoxyphenyl)methyl]-5-methyl-2-thioxo-
4-Thiazolidinone,3-[(3,4-dimethoxyphenyl)methyl]-5-methyl-2-thioxo- Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazolidinone,3-[(3,4-dimethoxyphenyl)methyl]-5-methyl-2-thioxo-
- 3-(3,4-Dimethoxybenzyl)-5-methyl-2-thioxo-1,3-thiazolidin-4-one
- 3-[(3,4-Dimethoxyphenyl)methyl]-5-methyl-2-sulfanylidene-1,3-thiazolidin-4-onato
- Rhodanine, 5-methyl-3-veratryl-
- 23538-06-9
- 5-Methyl-3-veratrylrhodanine
- DTXSID00946297
-
- Inchi: InChI=1S/C13H15NO3S2/c1-8-12(15)14(13(18)19-8)7-9-4-5-10(16-2)11(6-9)17-3/h4-6,8H,7H2,1-3H3
- InChI Key: LPNTXMJPOZSTGU-UHFFFAOYSA-N
- SMILES: COC1=C(OC)C=CC(CN2C(=O)C(C)SC2=S)=C1
Computed Properties
- Exact Mass: 297.04945
- Monoisotopic Mass: 297.04933569g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 364
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 96.2Ų
Experimental Properties
- PSA: 38.77
4-Thiazolidinone,3-[(3,4-dimethoxyphenyl)methyl]-5-methyl-2-thioxo- Related Literature
-
Ludivine Sandrin,Liliane Coche-Guérente,Amandine Bernstein,Hajra Basit,Pierre Labbé,Pascal Dumy,Didier Boturyn Org. Biomol. Chem., 2010,8, 1531-1534
-
2. Book reviews
-
Kang Min Ok,Eun Ok Chi,P. Shiv Halasyamani Chem. Soc. Rev., 2006,35, 710-717
-
Qiaoling Liu,Xiuyun Niu,Yan Zhang,Ying Zhao,Kaixin Xie,Boru Yang,Qing He,Shiyou Lv,Lin Li Nanoscale, 2020,12, 13010-13016
-
Alexandra M. J. Rost,Andrea Scherbaum,Wolfgang A. Herrmann New J. Chem., 2006,30, 1599-1605
23538-06-9 (4-Thiazolidinone,3-[(3,4-dimethoxyphenyl)methyl]-5-methyl-2-thioxo-) Related Products
- 1807-68-7(1,3-Cyclohexanedione,2-diazo-5,5-dimethyl-)
- 125533-80-4(n1-Cyclohexylbutane-1,2-diamine)
- 1804208-40-9(Ethyl 2-(2-bromopropanoyl)-4-chlorobenzoate)
- 1805037-30-2(Ethyl 3-cyano-4-difluoromethoxy-2-ethylbenzoate)
- 344411-67-2(2-(2,6-Dichlorophenoxy)-propanamide)
- 2228126-13-2(2-amino-2-(1-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}cyclopropyl)acetic acid)
- 1797291-76-9(N-{4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-ylmethyl}propane-1-sulfonamide)
- 2172503-21-6(4-(chloromethyl)-1-(1-cyclobutylethyl)-5-cyclopropyl-1H-1,2,3-triazole)
- 2298107-06-7(benzyl N-(5-fluoro-2-hydroxyphenyl)carbamate)
- 161583-75-1(Diethyl 2,2':6',2''-terpyridine-4'-phosphonate)
Recommended suppliers
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
CN Supplier
Reagent

Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent
